Cas no 2092328-57-7 (6-bromo-3-acetamido-2-methylbenzoic acid)

• Product Name: 6-bromo-3-acetamido-2-methylbenzoic acid
• CAS No: 2092328-57-7
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5173954
• PubChem ID: 131583436
• Update Time: 2025-05-20

6-bromo-3-acetamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(acetylamino)-6-bromo-2-methyl-
• 6-bromo-3-acetamido-2-methylbenzoic acid

• Inchi： 1S/C10H10BrNO3/c1-5-8(12-6(2)13)4-3-7(11)9(5)10(14)15/h3-4H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： PJSSEQGXWZUMPN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Br)C=CC(NC(C)=O)=C1C

Additional information on 6-bromo-3-acetamido-2-methylbenzoic acid

6-Bromo-3-Acetamido-2-Methylbenzoic Acid: A Comprehensive Overview

6-Bromo-3-Acetamido-2-Methylbenzoic Acid (CAS No. 2092328-57-7) is a synthetic organic compound with a unique structure that combines bromine, an acetamido group, and a methyl group attached to a benzoic acid backbone. This compound has garnered attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The benzoic acid core is a common scaffold in drug design, and the addition of bromo, acetamido, and methyl groups introduces functional diversity, making it a versatile molecule for various chemical modifications.

Recent studies have highlighted the importance of 6-bromo-3-acetamido-2-methylbenzoic acid in medicinal chemistry. Researchers have explored its role as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The bromine substituent enhances the compound's reactivity, while the acetamido group contributes to hydrogen bonding capabilities, which are crucial for bioavailability and target binding. The methyl group further modulates the molecule's pharmacokinetic properties, making it a promising candidate for drug discovery.

In terms of synthesis, 6-bromo-3-acetamido-2-methylbenzoic acid is typically derived from benzene derivatives through multi-step reactions involving electrophilic substitution, acetylation, and bromination. These reactions require precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, aligning with green chemistry principles.

The structural uniqueness of 6-bromo-3-acetamido-2-methylbenzoic acid also makes it an attractive candidate for materials science applications. Its ability to form stable crystalline structures has been leveraged in the development of organic semiconductors and nonlinear optical materials. Recent research has demonstrated its potential as a building block for self-assembled monolayers and supramolecular architectures, which are essential for nanotechnology applications.

From an environmental perspective, the synthesis and application of 6-bromo-3-acetamido-2-methylbenzoic acid must adhere to strict safety protocols. Although it is not classified as a hazardous chemical under current regulations, proper handling and disposal are recommended to minimize ecological impact. Ongoing studies aim to develop eco-friendly synthesis routes that reduce waste generation and energy consumption.

In conclusion, 6-bromo-3-acetamido-2-methylbenzoic acid (CAS No. 2092328-57-7) is a multifaceted compound with significant potential across diverse fields. Its structural features enable versatile chemical modifications, making it an invaluable tool in drug discovery, materials science, and sustainable chemistry. As research progresses, this compound is expected to contribute even more significantly to advancements in these areas.